Cas no 239-72-5 (Dinaphtho[1,2-b:2',1'-d]thiophene)

• Product Name: Dinaphtho[1,2-b:2',1'-d]thiophene
• CAS No: 239-72-5
• MF: C₂₀H₁₂S
• MW: 284.374283790588
• CID: 256797
• PubChem ID: 625134
• Update Time: 2025-04-19

Dinaphtho[1,2-b:2',1'-d]thiophene Chemical and Physical Properties

Names and Identifiers

• Dinaphtho[1,2-b:2',1'-d]thiophene
• 1,2,7,8-Dibenzo-9-thiafluorene
• 239-72-5
• DTXSID30178600
• Dinaphtho[1,2-b:2,1-d]thiophene #
• RHACEINAFSEPBJ-UHFFFAOYSA-N
• Dinaphtho(1,2-b:2',1'-d)thiophene
• SCHEMBL13085236

• Inchi： 1S/C20H12S/c1-3-7-15-13(5-1)9-11-17-18-12-10-14-6-2-4-8-16(14)20(18)21-19(15)17/h1-12H
• InChI Key： RHACEINAFSEPBJ-UHFFFAOYSA-N
• SMILES： S1C2C3C=CC=CC=3C=CC=2C2C=CC3C=CC=CC=3C1=2

Computed Properties

• Exact Mass: 284.06606
• Monoisotopic Mass: 284.065971
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 0
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.3
• Topological Polar Surface Area: 28.2

Experimental Properties

• Density: 1.32
• Boiling Point: 523.2°C at 760 mmHg
• Flash Point: 205.1°C
• Refractive Index: 1.847
• PSA: 0